molecular formula C22H25N5O3S B419629 ethyl 4-[({[4-methyl-5-(4-toluidinomethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate

ethyl 4-[({[4-methyl-5-(4-toluidinomethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate

Cat. No.: B419629
M. Wt: 439.5g/mol
InChI Key: MDWLYGZQGUZJCS-UHFFFAOYSA-N
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Description

ethyl 4-[({[4-methyl-5-(4-toluidinomethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate is a complex organic compound that belongs to the class of triazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 4-[({[4-methyl-5-(4-toluidinomethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate typically involves multiple steps. One common method includes the following steps:

    Formation of the triazole ring: This can be achieved by reacting appropriate hydrazine derivatives with carbon disulfide and alkylating agents under controlled

Properties

Molecular Formula

C22H25N5O3S

Molecular Weight

439.5g/mol

IUPAC Name

ethyl 4-[[2-[[4-methyl-5-[(4-methylanilino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate

InChI

InChI=1S/C22H25N5O3S/c1-4-30-21(29)16-7-11-18(12-8-16)24-20(28)14-31-22-26-25-19(27(22)3)13-23-17-9-5-15(2)6-10-17/h5-12,23H,4,13-14H2,1-3H3,(H,24,28)

InChI Key

MDWLYGZQGUZJCS-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)CNC3=CC=C(C=C3)C

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)CNC3=CC=C(C=C3)C

Origin of Product

United States

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